2-ethyl-N-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]butanamide

• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol
• IUPAC Name: 2-ethyl-N-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]butanamide
• InChI: InChI=1S/C20H21N3O2/c1-3-14(4-2)18(24)21-17-12-8-11-16(13-17)20-23-22-19(25-20)15-9-6-5-7-10-15/h5-14H,3-4H2,1-2H3,(H,21,24)
• InChI Key: DNOCEHWAXPDDTF-UHFFFAOYSA-N
• SMILES: CCC(CC)C(=O)NC1=CC=CC(=C1)C2=NN=C(O2)C3=CC=CC=C3

Description

2-ethyl-N-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]butanamide is a chemical compound that has gained the attention of researchers due to its potential applications in the field of science. This compound is commonly referred to as EPOB or EPOB-D and is a member of the oxadiazole family. EPOB-D has been synthesized and studied for its potential use in various scientific research applications.

Mechanism of Action

The mechanism of action of EPOB-D involves the inhibition of tubulin polymerization. Tubulin is a protein that is involved in cell division and is a target for many chemotherapeutic agents. EPOB-D binds to tubulin and prevents its polymerization, leading to cell cycle arrest and ultimately cell death.
Biochemical and Physiological Effects
EPOB-D has been shown to have both biochemical and physiological effects. In addition to its anti-cancer properties, this compound has been shown to have anti-inflammatory and anti-angiogenic effects. EPOB-D has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EPOB-D in lab experiments is its high potency and specificity. This compound has been shown to have a low toxicity profile and is well-tolerated in animal models. However, one limitation of using EPOB-D is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experiments.

Future Directions

There are many potential future directions for the study of EPOB-D. One area of interest is the development of more potent and selective analogs of this compound. Another area of interest is the study of EPOB-D in combination with other chemotherapeutic agents for the treatment of cancer. Additionally, the potential use of EPOB-D in the treatment of other neurodegenerative diseases such as Huntington's disease and multiple sclerosis is an area of ongoing research.
Conclusion
In conclusion, EPOB-D is a promising compound that has potential applications in various scientific research fields. Its synthesis method has been optimized to produce high yields of pure compound. EPOB-D's mechanism of action involves the inhibition of tubulin polymerization, leading to cell cycle arrest and ultimately cell death. This compound has been shown to have anti-cancer, anti-inflammatory, and anti-angiogenic effects, as well as improving cognitive function in animal models. While there are limitations to its use in lab experiments, there are many potential future directions for the study of EPOB-D.

Synthesis Methods

The synthesis of EPOB-D involves the reaction of 5-phenyl-1,3,4-oxadiazole-2-amine with 3-(2-bromoethyl)benzoic acid in the presence of a base. The resulting product is then further reacted with 2-ethylbutanoyl chloride to yield EPOB-D. This synthesis method has been optimized to produce high yields of EPOB-D with high purity.

Scientific Research Applications

EPOB-D has been studied for its potential use in various scientific research applications. One of the most promising applications is in the field of cancer research. EPOB-D has been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.